Cas no 1234015-58-7 (Prexasertib dimesylate)

• Product Name: Prexasertib dimesylate
• CAS No: 1234015-58-7
• MF: C₂₀H₂₇N₇O₈S₂
• MW: 557.600481271744
• CID: 4739831
• PubChem ID: 137364590
• Update Time: 2025-06-28

Prexasertib dimesylate Chemical and Physical Properties

Names and Identifiers

• LY2606368 dimesylate
• Prexasertib dimesylate
• Prexasertib (dimesylate)
• 5-[[5-[2-(3-aminopropoxy)-6-methoxyphenyl]-1H-pyrazol-3-yl]amino]pyrazine-2-carbonitrile;methanesulfonic acid
• 5-((5-(2-(3-Aminopropoxy)-6-methoxyphenyl)-1H-pyrazol-3-yl)amino)pyrazine-2-carbonitrile dimethanesulfonate
• LY2606368 (dimesylate)
• AKOS040756564
• MS-30149
• G17369
• HY-18174E
• CS-0130202
• SCHEMBL20591301
• 1234015-58-7

• Inchi： 1S/C18H19N7O2.2CH4O3S/c1-26-14-4-2-5-15(27-7-3-6-19)18(14)13-8-16(25-24-13)23-17-11-21-12(9-20)10-22-17;2*1-5(2,3)4/h2,4-5,8,10-11H,3,6-7,19H2,1H3,(H2,22,23,24,25);2*1H3,(H,2,3,4)
• InChI Key： HXYBEKZGRNUTBN-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)O.S(C)(=O)(=O)O.O(CCCN)C1C=CC=C(C=1C1=CC(NC2C=NC(C#N)=CN=2)=NN1)OC

Computed Properties

• Exact Mass: 557.13625319g/mol
• Monoisotopic Mass: 557.13625319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 37
• Rotatable Bond Count: 8
• Complexity: 592
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 260

Additional information on Prexasertib dimesylate

Prexasertib Dimesylate: A Comprehensive Overview

Prexasertib dimesylate (CAS No. 1234015-58-7) is a promising compound in the field of oncology, particularly in the development of targeted therapies for cancer treatment. This compound has garnered significant attention due to its potential to inhibit key enzymes involved in cell signaling pathways, making it a candidate for precision medicine approaches.

Prexasertib dimesylate belongs to a class of small molecule inhibitors designed to target the Polo-like kinase 1 (Plk1) enzyme. Plk1 plays a critical role in regulating cell cycle progression, particularly during mitosis. By inhibiting Plk1, Prexasertib dimesylate can potentially arrest cancer cell division and induce apoptosis, offering a novel therapeutic strategy for various malignancies.

Recent studies have highlighted the efficacy of Prexasertib dimesylate in preclinical models of cancer, demonstrating its ability to selectively target tumor cells while sparing normal cells. This selectivity is crucial for minimizing off-target effects and improving the safety profile of the compound. Clinical trials are currently underway to evaluate its safety and efficacy in patients with advanced solid tumors.

The development of Prexasertib dimesylate is part of a broader trend in oncology toward personalized treatment approaches. By leveraging advancements in genomics and proteomics, researchers are able to identify specific molecular targets within tumors, enabling the design of more effective and less toxic therapies.

One of the key advantages of Prexasertib dimesylate lies in its ability to overcome resistance mechanisms that often develop with conventional chemotherapy agents. By targeting a critical node in the cell cycle regulation pathway, this compound has the potential to address treatment refractory cancers that are resistant to current therapies.

Moreover, Prexasertib dimesylate has shown synergistic effects when combined with other anti-cancer agents, suggesting that it could be integrated into multi-drug regimens to enhance therapeutic outcomes. This combinatorial approach is expected to be a major focus in future research and clinical development.

The structural properties of Prexasertib dimesylate contribute to its pharmacokinetic profile, which is essential for its therapeutic effectiveness. Its ability to achieve high concentrations in tumor tissues while maintaining acceptable systemic exposure levels makes it an attractive candidate for further investigation.

In terms of regulatory progress, Prexasertib dimesylate has already completed several phases of preclinical testing, demonstrating robust activity against a wide range of cancer cell lines. These findings have paved the way for early-stage clinical trials, which are crucial for validating its potential as a next-generation cancer therapy.

As research on Prexasertib dimesylate continues to advance, it holds significant promise for improving outcomes in patients with challenging cancers. Its unique mechanism of action, coupled with favorable preclinical data, positions it as a leading candidate in the race to develop more effective and tolerable anti-cancer agents.